3-{[3-Phenyl-3-(pyridin-3-yl)prop-2-en-1-yl]oxy}benzoic acid

• CAS No.: 89667-96-9
• Molecular Formula: C21H17NO3
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 3-(3-phenyl-3-pyridin-3-ylprop-2-enoxy)benzoic acid
• InChI: InChI=1S/C21H17NO3/c23-21(24)17-8-4-10-19(14-17)25-13-11-20(16-6-2-1-3-7-16)18-9-5-12-22-15-18/h1-12,14-15H,13H2,(H,23,24)
• InChI Key: QABVDPANGGFXQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=CCOC2=CC=CC(=C2)C(=O)O)C3=CN=CC=C3

Description

3-{[3-Phenyl-3-(pyridin-3-yl)prop-2-en-1-yl]oxy}benzoic acid is a useful research compound. Its molecular formula is C21H17NO3 and its molecular weight is 331.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-[3-(3-pyridyl)-3-phenyl-2-propenyloxy]benzoate (If-56, 1.5 g, 4.35 mmoles) was dissolved in a mixture of water (3 ml) and methanol (10 ml). To the solution was added sodium hydroxide (700 mg, 17.5 mmoles). The mixture was stirred for 2 hours at 60° C., which was then left standing for cooling. To the reaction solution was added water, the pH of which was adjusted to 5 with 1N hydrochloric acid, followed by extraction with ethyl acetate. The organic layer was washed with saturated saline, dried and the solvent was evaporated off. The residue was subjected to silica-gel column chromatography using ethyl acetate as eluant to yield 3-[3-(3-pyridyl)-3-phenyl-2-propenyloxy]benzoic acid (Ie-46) (1.15 g, 80%). Hydrolysis analogous to the above afforded substituted vinyl carboxylic acid derivatives (Ie-45-Ie-51, Ie-53, Ie-54) shown in Table 4-1.